Cas no 2308470-87-1 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid)
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid
- 2308470-87-1
- 2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid
- EN300-1473765
-
- Inchi: 1S/C27H32N2O5/c1-3-17(2)25(26(32)29-14-8-9-18(29)15-24(30)31)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23,25H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,30,31)/t17?,18-,25?/m0/s1
- InChI Key: FFMDAMMRLKXTII-SGKRCEGKSA-N
- SMILES: O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473765-1.0g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473765-50mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-100mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-250mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-500mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-1000mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-2500mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-5000mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1473765-10000mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-2-yl]acetic acid |
2308470-87-1 | 10000mg |
$3929.0 | 2023-09-29 |
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid
Introduction to 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic Acid (CAS No. 2308470-87-1)
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid, identified by its CAS number 2308470-87-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its intricate structure, represents a convergence of advanced organic synthesis and medicinal chemistry, making it a subject of considerable interest for researchers exploring novel therapeutic agents.
The structure of this compound encompasses several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a pyrrolidinylacetic acid moiety suggests potential interactions with biological targets, while the (9H-fluoren-9-yl)methoxycarbonyl group introduces both rigidity and electronic characteristics that may influence its pharmacokinetic behavior. The stereochemical configuration at the (2S) position further underscores the compound's complexity and its potential for enantioselective interactions, which are increasingly recognized as critical in drug design.
In recent years, there has been a growing emphasis on the development of chiral drugs due to their enhanced specificity and reduced side effects. The enantiomeric purity of CAS no 2308470-87-1 is therefore of paramount importance, as even minor differences in stereochemistry can significantly alter its pharmacological profile. Advanced synthetic methodologies have enabled the precise construction of such complex molecules, allowing for the exploration of their biological potential with greater confidence.
The pharmaceutical industry has been actively investigating novel scaffolds that combine structural diversity with favorable pharmacokinetic properties. The fluorene derivative in this compound is particularly noteworthy, as fluorene-based structures have shown promise in various therapeutic applications, including anticancer and anti-inflammatory agents. The methoxycarbonyl group not only enhances solubility but also serves as a handle for further derivatization, providing flexibility in drug design.
Recent studies have highlighted the importance of physicochemical properties such as solubility, permeability, and metabolic stability in determining a drug's success in clinical trials. The methylpentanoylpyrrolidinylacetic acid core of this compound contributes to its amphiphilic nature, which can be advantageous for membrane permeability and cellular uptake. Additionally, the pyrrolidinyl group is known to be a common motif in bioactive molecules, often mediating interactions with proteins and enzymes.
The synthesis of such complex molecules often involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Techniques such as stereoselective catalysis and protecting group strategies are employed to construct the desired framework accurately. The development of efficient synthetic routes not only facilitates research but also reduces costs associated with drug production.
Beyond its structural complexity, this compound represents a testament to the advancements in synthetic chemistry that enable the creation of molecules with tailored properties. The integration of heterocyclic systems with functionalized aliphatic chains provides a rich ground for exploring biological activity. Researchers are particularly interested in how these structural features influence interactions with biological targets, such as enzymes and receptors.
The pyrrolidinylacetic acid moiety is known to exhibit interactions with various biological systems, making it a valuable component in drug design. Its ability to mimic natural amino acids or other bioactive molecules allows it to engage with biological pathways in specific ways. This property has been exploited in the development of drugs targeting neurological disorders, where precise molecular recognition is crucial.
The (9H-fluoren-9-yl)methoxycarbonyl group adds another layer of complexity, influencing both electronic distribution and steric hindrance around the molecule. Such features can be fine-tuned to optimize binding affinity and selectivity against desired targets while minimizing off-target effects. This balance is essential for developing safe and effective therapeutics.
In conclusion,CAS no 2308470-87-1 exemplifies the intersection of innovative chemistry and medicinal science. Its intricate structure offers numerous opportunities for exploration in drug discovery, particularly in areas where enantioselectivity and physicochemical properties are critical factors. As research continues to uncover new applications for such compounds,2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid is poised to play a significant role in shaping future therapeutic strategies.
2308470-87-1 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)